Cas no 1865997-50-7 (5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol)

5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol is a synthetic organic compound featuring a benzothiophene core linked to a pentanol derivative via an amino group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The benzothiophene moiety enhances aromatic stability and electron-rich characteristics, while the hydroxyl and amino functional groups offer versatility for further derivatization. Its balanced lipophilicity and polarity improve solubility in organic and aqueous media, facilitating applications in drug discovery and molecular design. The compound’s well-defined reactivity profile enables selective modifications, supporting its use in targeted synthesis and bioactive molecule development.
5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol structure
1865997-50-7 structure
Product Name:5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol
CAS No:1865997-50-7
MF:C13H17NOS
MW:235.345182180405
CID:6006098
PubChem ID:165523178
Update Time:2025-10-30

5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1865997-50-7
    • 5-[(1-benzothiophen-7-yl)amino]pentan-2-ol
    • EN300-1273549
    • 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol
    • Inchi: 1S/C13H17NOS/c1-10(15)4-3-8-14-12-6-2-5-11-7-9-16-13(11)12/h2,5-7,9-10,14-15H,3-4,8H2,1H3
    • InChI Key: WORJRUMZAKNJIY-UHFFFAOYSA-N
    • SMILES: S1C=CC2=CC=CC(=C12)NCCCC(C)O

Computed Properties

  • Exact Mass: 235.10308534g/mol
  • Monoisotopic Mass: 235.10308534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 60.5Ų

5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1273549-1.0g
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol
1865997-50-7
1g
$0.0 2023-06-08
Enamine
EN300-1273549-50mg
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol
1865997-50-7
50mg
$827.0 2023-10-02
Enamine
EN300-1273549-100mg
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol
1865997-50-7
100mg
$867.0 2023-10-02
Enamine
EN300-1273549-250mg
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol
1865997-50-7
250mg
$906.0 2023-10-02
Enamine
EN300-1273549-500mg
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol
1865997-50-7
500mg
$946.0 2023-10-02
Enamine
EN300-1273549-1000mg
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol
1865997-50-7
1000mg
$986.0 2023-10-02
Enamine
EN300-1273549-2500mg
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol
1865997-50-7
2500mg
$1931.0 2023-10-02
Enamine
EN300-1273549-5000mg
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol
1865997-50-7
5000mg
$2858.0 2023-10-02
Enamine
EN300-1273549-10000mg
5-[(1-benzothiophen-7-yl)amino]pentan-2-ol
1865997-50-7
10000mg
$4236.0 2023-10-02

Additional information on 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol

Research Brief on 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol (CAS: 1865997-50-7): Recent Advances and Applications

The compound 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol (CAS: 1865997-50-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiophene core and amino alcohol side chain, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and targeted therapy. Recent studies have explored its potential as a modulator of key signaling pathways, with a focus on its selectivity and efficacy in preclinical models.

One of the most notable advancements in the study of this compound is its application in oncology. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol acts as a potent inhibitor of specific tyrosine kinases implicated in tumor proliferation. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and mechanism of action. Results indicated a high degree of selectivity for the target kinases, with minimal off-target effects, suggesting its potential as a lead candidate for further drug development.

In addition to its oncological applications, recent investigations have highlighted the compound's role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol exhibits neuroprotective properties by modulating oxidative stress pathways. The research employed both cell-based models and animal studies to validate these findings, underscoring the compound's versatility and therapeutic potential across multiple disease areas.

The synthesis and optimization of 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, as detailed in a recent Organic Process Research & Development publication. These improvements are critical for facilitating large-scale production and further preclinical evaluation, paving the way for potential clinical trials.

Despite these promising developments, challenges remain in the optimization of pharmacokinetic properties and the mitigation of potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-[(1-Benzothiophen-7-yl)amino]pentan-2-ol (CAS: 1865997-50-7) represents a compelling area of research with broad implications for drug discovery and development. Its dual functionality as a kinase inhibitor and neuroprotective agent positions it as a versatile candidate for addressing unmet medical needs. Continued exploration of its mechanisms and applications will be essential for realizing its full therapeutic potential.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.